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Compound of Interest

Compound Name: Mephenesin-d3

Cat. No.: B15618828

In-Depth Technical Guide: Mephenesin-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling information, and
experimental protocols for Mephenesin-d3.

Disclaimer:Specific safety data sheets for Mephenesin-d3 are not readily available. The
following information is based on the comprehensive data for its non-deuterated analog,
Mephenesin. The physical and chemical properties of deuterated compounds are generally
very similar to their non-deuterated counterparts, with a slight increase in molecular weight.
Therefore, the safety and handling precautions for Mephenesin are considered highly
applicable to Mephenesin-d3.

Safety Data Sheet (SDS) and Handling

Mephenesin-d3 should be handled with care in a laboratory setting by trained professionals.
The primary hazards are related to ingestion and eye irritation.

Hazard Identification

o GHS Classification: Acute toxicity, Oral (Category 4); Eye irritation (Category 2A).[1]

» Signal Word: Warning.[1]
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Hazard Statements: H302 - Harmful if swallowed. H319 - Causes serious eye irritation.[1]
Precautionary Statements:

o P264: Wash skin thoroughly after handling.[2]

o P270: Do not eat, drink or smoke when using this product.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

o P337+P313: If eye irritation persists: Get medical advice/attention.[1]

o P501: Dispose of contents/container to an approved waste disposal plant.[3]

First-Aid Measures

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.
In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.[1]

Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.
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Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool
place.

Personal Protective Equipment (PPE)

Eye/Face Protection: Safety glasses with side-shields conforming to EN166.

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique (without touching the glove's outer surface) to avoid skin contact
with this product. Dispose of contaminated gloves after use in accordance with applicable
laws and good laboratory practices. Wash and dry hands.

Body Protection: Complete suit protecting against chemicals. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
substance at the specific workplace.

Respiratory Protection: For nuisance exposures, use type P95 (US) or type P1 (EU EN 143)
particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2
(EU EN 143) respirator cartridges. Use respirators and components tested and approved
under appropriate government standards such as NIOSH (US) or CEN (EU).

Quantitative Data

The following tables summarize the key quantitative data for Mephenesin.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C10H1403 [2]
Molecular Weight 182.22 g/mol [2]
Appearance White solid [2]
Melting Point 69-73 °C [1]
Boiling Point 153-154 °C at 4 mmHg
Solubility Soluble.in alcohol. Sparingly ]
soluble in water.

Density 1.152 g/cm3 [2]

Table 2: Toxicological Data
Test Species Route Value Reference
LD50 Rat Oral 625 mg/kg [5][6]
LD50 Mouse Oral 720 mg/kg [6]
LD50 Hamster Oral 821 mg/kg [6]
LD50 Rat Intravenous 133 mg/kg [5]
LD50 Rat Intraperitoneal 283 mg/kg [5]
LD50 Mouse Subcutaneous 285 mg/kg [5]

Mechanism of Action and Signaling Pathways

Mephenesin is a centrally acting muscle relaxant.[7] Its exact mechanism of action is not fully

elucidated but is known to involve the central nervous system. It is suggested to act as an

antagonist at the N-methyl-D-aspartate (NMDA) receptor and may also enhance GABAergic

transmission.[8] This dual action is believed to contribute to its muscle relaxant properties by

depressing polysynaptic reflexes in the spinal cord.
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Caption: Proposed mechanism of action for Mephenesin.

Experimental Protocols

The following are representative experimental protocols for the analysis and study of
Mephenesin. Mephenesin-d3 can be used as an internal standard in quantitative analyses of
Mephenesin.

High-Performance Liquid Chromatography (HPLC)
Method for Mephenesin Quantification

This protocol is adapted from a stability-indicating HPLC method for the simultaneous
determination of Mephenesin and Diclofenac Diethylamine.[4]

¢ Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system with a UV detector.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15618828?utm_src=pdf-body-img
https://www.benchchem.com/product/b15618828?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2810045/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Spheri-5-RP-18 column (250 x 4.6 mm, 5 pm particle size).[4]

e Reagents:
o Methanol (HPLC grade).
o Water (HPLC grade).
o 0-Phosphoric acid.

» Procedure:

o Mobile Phase Preparation: Prepare a mobile phase of methanol and water in a 70:30 (v/v)
ratio. Adjust the pH to 3.0 with o-phosphoric acid.[4]

o Standard Solution Preparation: a. Accurately weigh and dissolve Mephenesin in methanol
to prepare a stock solution of 1000 pg/mL.[4] b. Further dilute the stock solution with the
mobile phase to prepare working standards of desired concentrations (e.g., in the range of
50-300 pg/mL).[4]

o Sample Preparation: a. For bulk drug analysis, accurately weigh and dissolve the sample
in methanol to a known concentration. b. For plasma samples, a liquid-liquid extraction
with a solvent like diethyl ether may be required prior to HPLC analysis.

o Chromatographic Conditions:
» Column: Spheri-5-RP-18 (250 x 4.6 mm, 5 pum).[4]
= Mobile Phase: Methanol:Water (70:30, v/v), pH 3.0.[4]
» Flow Rate: 1.0 mL/min.[4]
» Detection Wavelength: 221 nm.[4]
» [njection Volume: 20 pL.

o Analysis: Inject the standard and sample solutions into the HPLC system and record the
chromatograms. The retention time for Mephenesin is approximately 3.9 minutes under
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these conditions.[4] Quantify the amount of Mephenesin in the sample by comparing its
peak area with the calibration curve generated from the standard solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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